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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound
Pyranthrone, also known as Vat Orange 9. It details its chemical structure, systematic naming,
physicochemical properties, and provides an illustrative experimental protocol for its synthesis.

Chemical Structure and IUPAC Name

Pyranthrone is a polycyclic aromatic hydrocarbon and a vat dye. Its core structure consists of
a pyrene skeleton with two ketone groups.

The systematic IUPAC name for Pyranthrone is 8,16-Pyranthrenedione. Other synonyms
include Pyranthrenedione and C.I. Vat Orange 9.

Below is a two-dimensional representation of the chemical structure of Pyranthrone,
generated using the Graphviz DOT language.

Figure 1: Chemical structure of Pyranthrone (8,16-Pyranthrenedione).

Physicochemical Properties

A summary of the key physicochemical properties of Pyranthrone is presented in the table
below for easy reference and comparison.
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Property Value Unit
Molecular Formula C30H1402

Molar Mass 406.43 g/mol
Appearance Yellow-brown powder

Density 1.489 g/cm3
Boiling Point (Predicted) 703.7 £ 30.0 °C
Flash Point 250 °C
Vapor Pressure (at 25°C) 1.2E-19 mmHg
Refractive Index 1.909

Insoluble in water, slightly
Solubilt soluble in ethanol, soluble in
olubili
Y tetrahydronaphthalene and

xylene.

Table 1: Quantitative physicochemical data of Pyranthrone.

Experimental Protocol: Synthesis of Pyranthrone

The following section outlines a representative experimental protocol for the synthesis of
Pyranthrone, based on the ring closure of 2,2'-dimethyl-1,1'-dianthraquinonyl. This method is
illustrative and may require optimization based on laboratory conditions and available reagents.

Objective: To synthesize Pyranthrone via an aqueous ring closure reaction.
Materials:

e 2,2'-dimethyl-1,1'-dianthraquinonyl

e Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

e An organic hydroxy compound (e.g., beta-ethoxyethanol)
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o Water

o Standard laboratory glassware and heating apparatus

Procedure:

o Reaction Setup: In a suitable reaction vessel, prepare a solution of the alkali (NaOH or KOH)
in water to a concentration of at least 30%. The amount of water should be sufficient to
create a fluid reaction mass at the target temperature.

o Addition of Reactants: To this alkaline solution, add 1 part of 2,2'-dimethyl-1,1'-
dianthraquinonyl and at least 0.1 part of the organic hydroxy compound, which acts as a
reducing agent.

o Reaction Conditions: Heat the reaction mixture to a temperature between 110°C and 160°C
with continuous stirring.

» Reaction Monitoring: Maintain the heating and agitation until the ring closure to Pyranthrone
is substantially complete. The progress of the reaction can be monitored by appropriate
analytical techniques such as thin-layer chromatography.

o Work-up: After the reaction is complete, the mixture is drowned in a large volume of water.

« |solation and Purification: The precipitated Pyranthrone is collected by filtration. The filter
cake is then washed thoroughly with water until free of alkali and subsequently dried. Further
purification can be achieved by acid pasting from sulfuric acid.

Logical Workflow for Pyranthrone Synthesis:
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Start: Preparation of Reagents

'

Aqueous Ring Closure Reaction
(110-160°C)

'

Drowning in Water

i

Filtration to Isolate Crude Product

i

Washing with Water

i

Drying of the Product

i

Acid Pasting (Optional Purification)

i

End: Pure Pyranthrone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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